Cas no 1804778-92-4 (Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804778-92-4
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4830570
• Update Time: 2025-10-28

Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H7ClF3NO4/c1-17-8(16)5-2-4(3-10)7(14-6(5)15)18-9(11,12)13/h2H,3H2,1H3,(H,14,15)
• InChI Key： UVHIXBXNQKRIQD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)C(NC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate

Introduction to Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804778-92-4)

Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate, identified by its CAS number 1804778-92-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular framework of Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate incorporates several key features that contribute to its reactivity and utility. The presence of a chloromethyl group at the third position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse substituents. This property is particularly advantageous in the construction of more complex molecular architectures, such as those found in drug candidates.

Additionally, the compound features a trifluoromethoxy group at the second position, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The trifluoromethoxy group can influence the electronic properties of the molecule, potentially modulating its interaction with biological targets. This feature has been extensively explored in medicinal chemistry for improving the pharmacokinetic profiles of small-molecule drugs.

The hydroxyl group at the sixth position and the carboxylate ester at the fifth position further contribute to the versatility of Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems. Meanwhile, the ester functionality serves as a handle for further chemical modifications, such as hydrolysis or transesterification, allowing for the synthesis of various derivatives.

In recent years, Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate has been employed in several cutting-edge research projects aimed at developing innovative therapeutic strategies. For instance, researchers have utilized this compound as a building block in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of chloromethyl and trifluoromethoxy groups provides an ideal platform for designing molecules that can selectively target specific kinases involved in disease pathways.

Moreover, studies have demonstrated the potential application of this compound in the development of antiviral agents. The unique structural features of Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate allow it to interact with viral enzymes and proteins, thereby inhibiting viral replication. Preliminary results from laboratory-scale experiments suggest that derivatives of this compound exhibit promising antiviral activity against various strains of RNA viruses.

The pharmaceutical industry has also shown interest in Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate due to its potential role in central nervous system (CNS) drug discovery. The presence of both hydroxyl and ester groups makes it a suitable candidate for synthesizing neuroactive compounds that can cross the blood-brain barrier. Researchers are exploring its derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Synthetic methodologies involving Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate have been refined to achieve high yields and purity levels. Advanced techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have been employed to introduce additional functional groups with precision. These synthetic advances have enabled chemists to produce complex derivatives efficiently, accelerating the discovery process for new drug candidates.

The safety profile of Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate has been thoroughly evaluated through rigorous laboratory testing. While handling this compound requires standard chemical safety protocols due to its reactivity, it does not pose significant hazards under controlled conditions. Its stability under various storage conditions makes it a reliable intermediate for industrial-scale applications.

In conclusion, Methyl 3-(chloromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804778-92-4) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.